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Compound of Interest

Compound Name: Balteatide

Cat. No.: B15561960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known antifungal properties of Balteatide, a

novel antimicrobial peptide, and detail protocols for its evaluation in both in vitro and

prospective in vivo fungal infection models.

Introduction
Balteatide is a novel decapeptide (LRPAILVRIK-amide) isolated from the skin secretion of the

Peruvian purple-sided leaf frog, Phyllomedusa baltea.[1][2] Research has identified its potential

as an antimicrobial agent, with notable activity against the pathogenic yeast Candida albicans.

[1][2] Unlike sauvatide, a peptide with 90% sequence identity, Balteatide exhibits antimicrobial

properties but is devoid of myotropic (muscle-contracting) activity.[1] Its potent activity against

yeast, coupled with low hemolytic activity, suggests its potential as a template for developing

new antifungal therapeutics. The skin secretions of Phyllomedusa frogs are a known rich

source of bioactive peptides, including various antimicrobial peptide families.

Data Presentation
The antimicrobial efficacy of Balteatide has been quantified through the determination of its

Minimum Inhibitory Concentration (MIC) against various pathogens. The following table

summarizes the available quantitative data for Balteatide and includes comparative data for

Phylloseptin-PBa, another antimicrobial peptide from the same frog species.
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Peptide Organism Type MIC (mg/L)
Hemolytic
Activity
(HC50)

Source

Balteatide

Candida

albicans

(NCPF 3179)

Yeast 32 > 512 mg/L

Balteatide

Staphylococc

us aureus

(NCTC

10788)

Gram-

positive

Bacterium

128 > 512 mg/L

Balteatide

Escherichia

coli (NCTC

10418)

Gram-

negative

Bacterium

256 > 512 mg/L

Phylloseptin-

PBa

Candida

albicans

(NCPF 3179)

Yeast 8 Not specified

Phylloseptin-

PBa

Staphylococc

us aureus

(NCTC

10788)

Gram-

positive

Bacterium

8 Not specified

Phylloseptin-

PBa

Escherichia

coli (NCTC

10418)

Gram-

negative

Bacterium

128 Not specified

Proposed Mechanism of Action
While the precise signaling pathway and mechanism of action for Balteatide have not been

empirically detailed, like many antimicrobial peptides (AMPs), its activity is hypothesized to

involve direct interaction with and disruption of the fungal cell membrane. This interaction is

often driven by the electrostatic attraction between the cationic peptide and the anionic

components of the microbial cell membrane, leading to pore formation, membrane

depolarization, and ultimately, cell death.
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Proposed Mechanism of Action for Balteatide
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In Vitro Antimicrobial Testing Workflow

Start

Prepare Fungal Inoculum
(e.g., C. albicans) Prepare Balteatide Serial Dilutions

Load Peptide and Inoculum
into 96-well Plate

Incubate at 35°C
for 24-48 hours

Visually Inspect for Growth
(Determine MIC)

End
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Prospective In Vivo Fungal Infection Model Workflow

Start

Acclimatize Mice
(e.g., BALB/c)

Induce Systemic Infection
(IV injection of C. albicans)

Randomize into Treatment Groups
(Vehicle, Balteatide, Positive Control)

Administer Daily Treatment
(e.g., for 7 days)

Daily Monitoring for Survival
(up to 21 days)

Endpoint Analysis:
Fungal Burden (Kidneys)

Histopathology

Interim Endpoint

Analyze Survival Curves
and Fungal Load Data

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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